N-(4-methylphenyl)-1,2,3,4-thiatriazol-5-amine

• IUPAC Name: N-(4-methylphenyl)thiatriazol-5-amine
• InChI: InChI=1S/C8H8N4S/c1-6-2-4-7(5-3-6)9-8-10-11-12-13-8/h2-5H,1H3,(H,9,10,12)
• InChI Key: DRCBZLVTEZFGJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NN=NS2
• Molecular Formula: C8H8N4S
• DSSTOX Substance ID: DTXSID00353341
• Molecular Weight: 192.24 g/mol
• CAS RN: 13078-28-9

Description

N-(4-methylphenyl)-1,2,3,4-thiatriazol-5-amine, also known as MPTA, is a heterocyclic compound that has been the focus of scientific research due to its potential therapeutic applications. The compound is synthesized through a series of chemical reactions and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(4-methylphenyl)-1,2,3,4-thiatriazol-5-amine is not fully understood. However, it is believed that the compound exerts its therapeutic effects by modulating the activity of certain enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. Additionally, this compound has been shown to activate the adenosine A1 receptor, which is involved in the regulation of pain and inflammation.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. In animal studies, the compound has been shown to have anticonvulsant, anti-inflammatory, and analgesic properties. Additionally, this compound has been shown to have potential as a treatment for certain types of cancer, as it has been found to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

N-(4-methylphenyl)-1,2,3,4-thiatriazol-5-amine has several advantages for lab experiments. The compound is relatively easy to synthesize and is stable under normal laboratory conditions. Additionally, this compound has been found to be non-toxic and has a low risk of causing adverse effects in animal models. However, there are also limitations to using this compound in lab experiments. For example, the compound has a low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(4-methylphenyl)-1,2,3,4-thiatriazol-5-amine. One area of interest is the development of novel therapeutic agents based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for therapeutic intervention. Finally, there is a need for more preclinical and clinical studies to evaluate the safety and efficacy of this compound as a potential treatment for various diseases and conditions.

Synthesis Methods

N-(4-methylphenyl)-1,2,3,4-thiatriazol-5-amine is synthesized through a multi-step process that involves the reaction of 4-methylphenylhydrazine with carbon disulfide to form 4-methylphenylthiocarbohydrazide. The resulting compound is then reacted with sodium hydroxide and chloroacetic acid to form 4-methylphenylthiocarbamoyl acetic acid. Finally, the compound is cyclized with phosphorous pentasulfide to produce this compound.

Scientific Research Applications

N-(4-methylphenyl)-1,2,3,4-thiatriazol-5-amine has been the focus of scientific research due to its potential therapeutic applications. The compound has been found to exhibit anticonvulsant, anti-inflammatory, and analgesic properties. Additionally, this compound has been shown to have potential as a treatment for certain types of cancer, such as breast cancer and leukemia.